Hexadecanoic-2,2-d2 acid

Specification

• Description: Palmitic acid-d2 is intended for use as an internal standard for the quantification of palmitic acid by GC- or LC-MS. Palmitic acid is a common 16-carbon saturated fat that represents 10-20% of human dietary fat intake and comprises approximately 25 and 65% of human total plasma lipids and saturated fatty acids, respectively. Acylation of palmitic acid to proteins facilitates anchoring of membrane-bound proteins to the lipid bilayer and trafficking of intracellular proteins, promotes protein-vesicle interactions, and regulates various G protein-coupled receptor functions. Red blood cell palmitic acid levels are increased in patients with metabolic syndrome compared to patients without metabolic syndrome and are also increased in the plasma of patients with type 2 diabetes compared to individuals without diabetes.; Palmitic acid-d2 contains two deuterium atoms at the 2 and 2/' positions. It is intended for use as an internal standard for the quantification of palmitic acid by GC- or LC-mass spectrometry. Saturated fatty acids are synthesized by both plants and animals from acetyl coenzyme A as a form of long-term energy storage. Palmitic acid is a common 16-carbon saturated fat that represents 10-20% of the normal human dietary fat intake. Palmitic acid also makes up approximately 25% of the total plasma fatty acids in plasma lipoproteins. Saturated free fatty acids induce the expression of cyclooxygenase-2, and after protein acylation, are used to confer lipid anchoring to a variety of signaling molecules.
• CAS No.: 62689-96-7
• Molecular Formula: C16H32O2
• Molecular Weight: 258.44 g/mol
• IUPAC Name: 2,2-dideuteriohexadecanoic acid
• Standard InChI: InChI=1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)/i15D2
• Standard InChI Key: IPCSVZSSVZVIGE-DOBBINOXSA-N
• Isomeric SMILES: [2H]C([2H])(CCCCCCCCCCCCCC)C(=O)O
• SMILES: CCCCCCCCCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)O